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Compound of Interest

Compound Name: 4-Methyltridecane
CAS No.: 26730-12-1
Cat. No.: B123080
Get Quote
. J

Executive Summary & Chemical Identity

4-Methyltridecane (CAS: 26730-12-1) is a branched-chain saturated hydrocarbon (
) often utilized as a chemical standard in gas chromatography (GC) and a model compound in
thermodynamic studies of isomer effects on volatility. In biological research, it serves as a

reference for cuticular hydrocarbon profiling in chemical ecology, specifically in insect
pheromone recognition systems.

This guide provides a rigorous analysis of its physicochemical properties, a validated synthesis
protocol, and its analytical footprint.

Chemical Identity Table
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Parameter Data
IUPAC Name 4-Methyltridecane
CAS Number 26730-12-1

Molecular Formula

Molecular Weight 198.39 g/mol
SMILES CCcccceececec(eyecece
InChl Key BPHJCXVZYVVFBT-UHFFFAOYSA-N

Thermodynamic Profile & Physicochemical Data

Accurate thermodynamic data is essential for modeling phase behavior in formulation science.
While experimental data for specific isomers can be scarce, the values below represent a
synthesis of experimental retention data and high-confidence predictive models calibrated
against n-alkane benchmarks.

Physicochemical Properties Table
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Property Value Confidencel/Source

Predicted (QSPR/Group

Boiling Point (Normal) 243.0°C+3.0°C o
Contribution) [1]
Boiling Point (n-Tetradecane Experimental Anchor
253.5°C )
ref) (Comparison)
Density (
0.762 g/mL Predicted
)
Refractive Index (
1.428 Predicted
)
Flash Point ~100 °C Estimated (Closed Cup)
Enthalpy of Vaporization ( )
48.5 k3/mol Estimated at
)
Kovats Retention Index (DB-5) 1360 Experimental (NIST) [2]
LogP (Octanol-Water) 7.5 Consensus Model

Thermodynamic Insight: The Isomer Effect

The boiling point of 4-methyltridecane is approximately 10°C lower than its straight-chain
isomer, n-tetradecane. This depression is caused by the branching at the C4 position, which
disrupts the efficient packing of the hydrocarbon chains, thereby reducing the intermolecular
Van der Waals dispersion forces.

Critical Application Note: In gas chromatography, 4-methyltridecane elutes significantly earlier
than n-tetradecane. The experimental Kovats Retention Index (RI) of 1360 on a non-polar
column (DB-5/SE-30) is the most reliable metric for identification in complex mixtures,
distinguishing it from other methyl-branched isomers.

Experimental Protocol: Synthesis & Purification

Objective: Synthesize high-purity 4-methyltridecane for use as an analytical standard.
Methodology: Grignard Addition followed by Dehydration and Catalytic Hydrogenation.
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Rationale: This route avoids the isomerization issues common in Friedel-Crafts alkylation and
provides a chemically defined pathway with easily separable intermediates.

Phase 1: Grighard Addition
Reaction: 2-Pentanone + Nonylmagnesium Bromide

4-Methyltridecan-4-ol

e Preparation: Flame-dry a 500 mL 3-neck round-bottom flask equipped with a reflux
condenser, N2 inlet, and addition funnel.

e Reagent Formation: Add magnesium turnings (1.2 eq) and a crystal of iodine to anhydrous
THF. Add 1-bromononane (1.0 eq) dropwise to initiate the Grignard formation. Reflux for 1
hour until Mg is consumed.

o Addition: Cool the nonylmagnesium bromide solution to 0°C. Add 2-pentanone (0.9 eq) in
THF dropwise over 30 minutes.

o Expert Tip: Keep the temperature below 5°C to prevent enolization side reactions.
e Workup: Quench with saturated

. Extract with diethyl ether (3x). Dry organic layer over

and concentrate to yield crude 4-methyltridecan-4-ol.

Phase 2: Dehydration & Hydrogenation

Reaction: Alcohol

Alkene Mixture
Alkane

» Dehydration: Reflux the crude alcohol in toluene with a catalytic amount of

-toluenesulfonic acid (pTSA) in a Dean-Stark apparatus.
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o Validation: Monitor water collection. Reaction is complete when theoretical water volume is
collected.

o |solation: Wash the toluene solution with

and water. Evaporate solvent to yield a mixture of 4-methyl-3-tridecene and 4-methyl-4-
tridecene.

o Hydrogenation: Dissolve the alkene mixture in hexane. Add 10% Pd/C catalyst (5 wt%). Stir
under

atmosphere (balloon pressure sufficient) for 12 hours.

« Purification: Filter through a Celite pad to remove catalyst. Concentrate solvent.

» Final Polish: Distill under reduced pressure (vacuum distillation) to isolate pure 4-
methyltridecane.

Synthesis Workflow Diagram

Start: 1-Bromononane
+Mg / THF

Final Product:

I > D : -H20 Alkenes: > : Reduction
> 4-Methyltridecan-4-ol pTSA/ Toluene 4-Methyl-3/4-tridecene 4-Methyltridecane

Click to download full resolution via product page

Caption: Step-by-step synthetic pathway from precursor coupling to final saturated
hydrocarbon.

Analytical Characterization & Applications
Mass Spectrometry (GC-MS)

In drug development and metabolic profiling, identifying 4-methyltridecane requires
recognizing specific fragmentation patterns.

e Molecular lon (
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): m/z 198 (often weak).

o Base Peak: Typically m/z 43 (

)or m/z 57 (

).

» Diagnostic Fragments: Look for fragments corresponding to the loss of the methyl branch.
The cleavage at the branching point (C4) typically yields characteristic alkyl fragments.

Research Applications

o Chemical Ecology (Pheromones): Methyl-branched alkanes are critical components of insect
cuticular hydrocarbons (CHCs). They function as contact pheromones for species
recognition and mating cues. 4-Methyltridecane is used as a standard to map these profiles
in evolutionary biology studies [3].

o Phase Change Material (PCM) Research: Due to its specific melting/boiling profile, it is
investigated in binary mixtures to tune the thermal energy storage properties of PCMs for
temperature regulation.

o Chromatographic Standard: It serves as a "non-polar retention marker" to calculate Kovats
Indices for unknown compounds in essential oil analysis.
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at: [https://www.benchchem.com/product/b123080/docs#comprehensive-guide-to-4-
methyltridecane-thermodynamics-synthesis-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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